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Compound of Interest

Compound Name: Reverse transcriptase-IN-1

Cat. No.: B8103520 Get Quote

This guide provides essential safety, operational, and disposal information for Reverse
transcriptase-IN-1, a potent, orally active HIV-1 non-nucleoside reverse transcriptase inhibitor.

[1] The following procedures are designed to ensure the safety of researchers, scientists, and

drug development professionals.

Safety and Hazard Information
According to the Safety Data Sheet (SDS), Reverse transcriptase-IN-1 is not classified as a

hazardous substance or mixture.[2] However, standard laboratory safety practices should

always be observed.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and

lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 15

minutes. Get medical attention if irritation develops.[2][3]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[2][3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen.[2][3]
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Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical aid if irritation or symptoms occur.[2][3]

Quantitative Data for Reverse Transcriptase-IN-1
Property Value

Molecular Formula C₂₅H₁₇N₇O₂

Molecular Weight 447.45 g/mol

CAS Number 2380001-43-2

Purity 98.08%

EC₅₀ (HIV-1 IIIB) 3.4 nM

EC₅₀ (E138K mutant) 4.3 nM

EC₅₀ (K103N mutant) 3.6 nM

IC₅₀ (HIV-1 RT enzyme) 13.7 nM

Oral Bioavailability (rats) 16.5% at a dose of 5 mg/kg

Storage (Stock Solution) -80°C for 6 months; -20°C for 1 month

Experimental Workflow and Disposal
While specific experimental protocols for Reverse transcriptase-IN-1 are not detailed in the

provided search results, a general workflow for handling and disposing of non-hazardous

chemical compounds in a research setting is outlined below. This workflow is critical for

maintaining a safe laboratory environment and ensuring proper waste management.
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Preparation and Handling

Experimentation

Disposal

Wear appropriate PPE
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Collect and analyze data Collect all waste streams
(liquid and solid)

Generate waste

Segregate waste based on
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Dispose of as non-hazardous
chemical waste

Compound only
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dispose of as hazardous waste

Compound mixed with
hazardous reagents
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Caption: Workflow for Handling and Disposal of Reverse Transcriptase-IN-1.
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Step-by-Step Disposal Procedures
Given that Reverse transcriptase-IN-1 is not classified as a hazardous substance, the primary

consideration for disposal is the nature of the solvent or other reagents it may be mixed with.[2]

Unused, Uncontaminated Compound:

If the compound is in its original solid form and has not been contaminated, it should be

disposed of according to your institution's guidelines for non-hazardous chemical waste.

Do not dispose of solid chemical waste in regular trash or down the drain.

Solutions of Reverse Transcriptase-IN-1:

The disposal of solutions will be dictated by the solvent used. For example, if dissolved in

DMSO, the waste should be collected in a designated solvent waste container.

Collect all liquid waste containing the compound in a clearly labeled, sealed waste

container.

Follow your institution's procedures for the disposal of non-hazardous chemical waste

solutions.

Contaminated Labware:

Disposable labware (e.g., pipette tips, tubes) that has come into contact with Reverse
transcriptase-IN-1 should be collected in a designated solid waste container.

If the compound was used in conjunction with biologically hazardous materials (e.g., live

viruses), all contaminated materials must be treated as biohazardous waste and

decontaminated (e.g., by autoclaving) before disposal.

General Guidance:

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.
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Never dispose of chemical waste down the drain unless explicitly permitted by your

institution's EHS guidelines.

Maintain a detailed record of the waste contents.

By adhering to these procedures, researchers can safely handle and dispose of Reverse
transcriptase-IN-1 and its associated waste, ensuring a safe laboratory environment and

compliance with institutional regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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